Cas no 1842-70-2 (Methyl 10-Oxooctadecanoate)

• Product Name: Methyl 10-Oxooctadecanoate
• CAS No: 1842-70-2
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• MDL: MFCD05864164
• CID: 118133
• PubChem ID: 536966
• Update Time: 2025-11-02

Methyl 10-Oxooctadecanoate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,9-oxo-, methyl ester
• Methyl 10-Oxooctadecanoate
• 9-keto-octadecanoic acid methyl ester
• 9-Ketostearic acid methyl ester
• 9-Oxo-methylstearinate
• 9-Oxostearic acid methyl ester
• methyl 9-oxo-octadecanoate
• octadecanoic acid 9-oxo methyl ester
• NNUFZSSGONRIJT-UHFFFAOYSA-N
• Methyl 9-oxostearate
• Octadecanoic acid, 9-oxo-, methyl ester
• 9-Oxo-octadecanoic acid methyl ester
• methyl 9-ketostearate
• Methyl 9-oxooctadecanoate #
• C8H17CH2CO(CH2)7COOCH3
• SCHEMBL3621835
• D93051
• BP-29887
• AKOS015894302
• CS-0449223
• AS-63497
• 1842-70-2
• Methyl 9-oxooctadecanoate
• Methyl 9-Oxostearate; 9-Oxo-octadecanoic Acid Methyl Ester;

• MDL： MFCD05864164
• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-9-12-15-18(20)16-13-10-8-11-14-17-19(21)22-2/h3-17H2,1-2H3
• InChI Key： NNUFZSSGONRIJT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC(=O)OC)CCCCCCCCC

Computed Properties

• Exact Mass: 312.26600
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 6.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 47-51 °C(lit.)
• PSA: 43.37000
• LogP: 5.59990
• Solubility: Not determined

Methyl 10-Oxooctadecanoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 10-Oxooctadecanoate

Comprehensive Guide to Methyl 10-Oxooctadecanoate (CAS No. 1842-70-2): Properties, Applications, and Industry Insights

Methyl 10-Oxooctadecanoate (CAS No. 1842-70-2) is a specialized ester compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This fatty acid methyl ester derivative features a ketone functional group at the 10th carbon position, making it a valuable intermediate in organic synthesis and material science. With the growing demand for bio-based chemicals and sustainable additives, this compound has garnered significant attention in recent years.

The molecular formula of Methyl 10-Oxooctadecanoate is C₁₉H₃₆O₃, and it belongs to the class of oxygenated fatty acid esters. Its CAS No. 1842-70-2 serves as a critical identifier in regulatory documentation and safety data sheets. Researchers often explore its role in lubricant formulations, polymer modifiers, and cosmetic emollients, leveraging its balanced hydrophobicity and reactivity. Recent studies highlight its potential in green chemistry initiatives, aligning with global trends toward eco-friendly solvents.

One of the most searched questions about Methyl 10-Oxooctadecanoate is: "How does the ketone group influence its reactivity compared to other fatty acid esters?" The answer lies in its carbonyl functionality, which enables selective reactions such as nucleophilic additions or reductions, making it a preferred choice for fine chemical synthesis. Additionally, its low volatility and thermal stability make it suitable for high-temperature applications, a feature frequently queried in industrial forums.

In the context of market trends, the demand for Methyl 10-Oxooctadecanoate is rising due to its compatibility with biodegradable materials. Companies specializing in bio-lubricants and renewable coatings often seek this compound to enhance product performance. Analytical techniques like GC-MS and HPLC are commonly employed to verify its purity, another topic of interest among quality control professionals.

From a safety perspective, CAS No. 1842-70-2 is generally handled under standard laboratory protocols. However, users frequently search for storage recommendations and compatibility data with common solvents. Proper storage in air-tight containers away from oxidizers is advised to maintain its stability. Its non-toxic profile under normal conditions further supports its use in consumer-grade products.

Innovations in catalytic processes have also spotlighted Methyl 10-Oxooctadecanoate as a substrate for producing high-value derivatives. For instance, its hydrogenation yields saturated analogs used in pharmaceutical excipients. This adaptability answers another popular query: "Can this compound be tailored for niche applications?"—affirming its role in custom chemical synthesis.

In summary, Methyl 10-Oxooctadecanoate (CAS No. 1842-70-2) exemplifies the convergence of sustainability and functionality in modern chemistry. Its multifaceted applications—from industrial additives to research reagents—underscore its relevance in a rapidly evolving market. As industries prioritize green alternatives, this compound is poised to remain a key player in the specialty chemicals sector.